Cas no 2137824-97-4 (5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid)

• Product Name: 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid
• CAS No: 2137824-97-4
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5758302
• PubChem ID: 165962972
• Update Time: 2025-05-23

5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137824-97-4
• EN300-764766
• 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid

• Inchi： 1S/C13H16N4O3/c18-13(19)12-5-4-9(20-12)7-17-8-11(15-16-17)10-3-1-2-6-14-10/h4-5,8,10,14H,1-3,6-7H2,(H,18,19)
• InChI Key： CZBKBOMPHMOKRL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C=C(C2CCCCN2)N=N1

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 93.2Ų

Additional information on 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid

Compound Introduction: 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic Acid (CAS No. 2137824-97-4)

5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid, with the CAS number 2137824-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid is characterized by a combination of functional groups that contribute to its unique chemical properties. The presence of a furan ring, a piperidine moiety, and a triazole group creates a complex scaffold that is likely to interact with biological targets in diverse ways. This intricate architecture suggests that the compound may possess multiple modes of action, which could be exploited for the development of novel drugs.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for drug discovery. The furan ring in this compound is particularly noteworthy, as it is commonly found in bioactive molecules and has been shown to enhance binding affinity and selectivity in various drug targets.

The piperidine moiety is another key feature of this compound that contributes to its potential pharmacological activity. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate enzyme activity. In particular, piperidine-based compounds have been extensively studied for their role in central nervous system (CNS) drug development, where they often serve as key structural elements in molecules targeting neurotransmitter receptors.

The incorporation of a triazole group into the molecular framework further enhances the complexity and functionality of 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid. Triazoles are known for their stability and versatility in medicinal chemistry, often serving as crucial components in drug molecules due to their ability to form strong hydrogen bonds and pi-stacking interactions with biological targets. The presence of this group suggests that the compound may exhibit high affinity for specific protein binding sites, potentially leading to potent therapeutic effects.

Recent studies have highlighted the importance of multifunctional compounds in drug discovery, particularly those that can target multiple disease pathways simultaneously. The unique combination of functional groups in 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid makes it an attractive candidate for such an approach. By leveraging the interactions between its various moieties, this compound may be able to modulate multiple biological processes, thereby offering a more comprehensive therapeutic solution.

The potential applications of this compound are broad and span across various therapeutic areas. For instance, its structure suggests that it may have utility in the treatment of neurological disorders due to its interaction with CNS-related targets. Additionally, the presence of bioactive motifs like the furan ring and piperidine moiety indicates that it could also be effective against inflammatory diseases or infectious agents.

In vitro studies have begun to explore the biological activity of 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-yl]methyl}furan-2-carboxylic acid, with initial results indicating promising interactions with several key enzymes and receptors. These findings are particularly exciting as they provide a foundation for further investigation into its potential therapeutic benefits. The compound's ability to bind to these targets suggests that it may be able to modulate physiological processes in a way that could lead to novel treatments for various conditions.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its molecular structure. The multi-step synthesis process involves careful control over reaction conditions and requires expertise in handling advanced synthetic techniques. This complexity underscores the importance of skilled chemists in developing new drug candidates and highlights the challenges and rewards inherent in pharmaceutical research.

As research continues to advance our understanding of biological systems, compounds like 5-{[4-(piperidin-2-yl)-1H-1,2,3-triazol-1-y]]methyl}furan - 2 - carboxylic acid (CAS No. 21378 24 - 97 - 4) will play an increasingly important role in drug discovery efforts. Their unique structures and diverse biological activities make them valuable tools for exploring new therapeutic strategies and addressing unmet medical needs.

In conclusion, 5-{[4-(piperidin - 2 - yl) - 1 H - 1 , 2 , 3 - triazol - 1 - yl]methyl}furan - 2 - carboxylic acid is a promising compound with significant potential for pharmaceutical applications. Its complex molecular structure and multifunctional nature make it an attractive candidate for further research into novel treatments for various diseases. As our understanding of biology continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.